[1-(4-Fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid

Specification

• CAS No.: 1033600-10-0
• Molecular Formula: C13H15FN2O3
• Molecular Weight: 266.27g/mol
• IUPAC Name: 2-[1-[(4-fluorophenyl)methyl]-3-oxopiperazin-2-yl]acetic acid
• Standard InChI: InChI=1S/C13H15FN2O3/c14-10-3-1-9(2-4-10)8-16-6-5-15-13(19)11(16)7-12(17)18/h1-4,11H,5-8H2,(H,15,19)(H,17,18)
• Standard InChI Key: SCEUAHLNMWSZJE-UHFFFAOYSA-N
• SMILES: C1CN(C(C(=O)N1)CC(=O)O)CC2=CC=C(C=C2)F
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)O)CC2=CC=C(C=C2)F

Introduction

[1-(4-Fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid, also known as 2-[1-(4-Fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid, is a chemical compound with the CAS number 1033600-10-0. It is primarily used for research and development purposes, as indicated by its suppliers. This compound belongs to a class of organic molecules that incorporate a piperazine ring, which is a common motif in pharmaceutical chemistry due to its versatility in forming various derivatives with potential biological activities.

Synthesis and Preparation

While specific synthesis protocols for [1-(4-Fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid are not widely documented in the available literature, compounds with similar structures often involve multi-step syntheses starting from piperazine derivatives. These syntheses typically involve alkylation reactions to introduce the fluorobenzyl group and subsequent modifications to incorporate the acetic acid moiety.

Safety and Handling

This compound is classified as an irritant and is recommended for use in research and development settings only. It should be handled with appropriate safety precautions, including gloves and protective eyewear, and stored at ambient temperatures.

Regulatory Considerations

The use of [1-(4-Fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid is subject to regulatory compliance, particularly under the Toxic Substances Control Act (TSCA) in the United States. Buyers must ensure compliance with all applicable regulations, including those related to research and development exemptions.